ethyl 4-(2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(4-butylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H27N3O6S2/c1-3-5-6-17-7-13-20(14-8-17)36(32,33)21-15-26-25(28-23(21)30)35-16-22(29)27-19-11-9-18(10-12-19)24(31)34-4-2/h7-15H,3-6,16H2,1-2H3,(H,27,29)(H,26,28,30)
• InChI Key: GYNKMMGFDUHCLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)C(=O)OCC
• Molecular Formula: C25H27N3O6S2
• Molecular Weight: 529.6 g/mol

Description

The compound “ethyl 4-(2-{[5-(4-butylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}acetamido)benzoate” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a benzenesulfonyl group, which is a sulfonyl group (-SO2-) attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would contain a central pyrimidine ring, with various functional groups attached. These include an ester group (benzoate), an amide group, and a sulfanyl group. Each of these functional groups would have distinct chemical properties that could influence the overall behavior of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the ester group might undergo hydrolysis in the presence of a strong acid or base, while the amide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and ester could make it somewhat soluble in polar solvents like water. Its melting and boiling points would depend on the strength of the intermolecular forces, which in turn depend on the molecular structure.

Mechanism of Action

Target of Action

Similar compounds have been shown to have antibacterial properties

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific research on this compound. Based on its structural similarity to other compounds, it might interact with its targets through a variety of mechanisms, such as inhibiting enzyme activity, disrupting protein function, or interfering with cellular processes .

Biochemical Pathways

Given its potential antibacterial properties, it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or dna replication .

Result of Action

If it does indeed have antibacterial properties, it may lead to the death of bacterial cells or inhibit their growth .

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The future research directions would depend on the intended use of this compound. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials. Alternatively, if it has interesting chemical properties, it could be studied further in the context of synthetic chemistry or materials science.